4-(Chloromethyl)-5-methyl-2-(2-phenylethenyl)-1,3-oxazole

• CAS No.: 89723-87-5
• Molecular Formula: C13H12ClNO
• Molecular Weight: 233.69 g/mol
• IUPAC Name: 4-(chloromethyl)-5-methyl-2-(2-phenylethenyl)-1,3-oxazole
• InChI: InChI=1S/C13H12ClNO/c1-10-12(9-14)15-13(16-10)8-7-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key: QNPRCXDHMBCMNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C=CC2=CC=CC=C2)CCl

Description

4-(Chloromethyl)-5-methyl-2-(2-phenylethenyl)-1,3-oxazole is a useful research compound. Its molecular formula is C13H12ClNO and its molecular weight is 233.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Hydroxymethyl-5-methyl-2-styryloxazole (1.0 g) was added to thionyl chloride (3 ml) and the mixture was allowed to stand at room temperature for 30 minutes. The thionyl chloride was distilled off under reduced pressure. The residue was neutralized with aqueous sodium hydrogen carbonate and extracted with ethyl acetate. The ethyl acetate layer was washed with water and dried over anhydrous magnesium sulfate. The solvent was then distilled off and isopropyl ether was added to the residue to give 4-chloromethyl-5-methyl-2-styryloxazole as crystals; yield 0.98 g (90.7%). Recrystallization from ether gave light-yellow plates melting at 108°-109° C.